Cas no 1565370-51-5 (4-methyl-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-sulfonyl chloride)

• Product Name: 4-methyl-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-sulfonyl chloride
• CAS No: 1565370-51-5
• MF: C₈H₇ClN₄O₂S
• MW: 258.68477845192
• MDL: MFCD26089737
• CID: 5244305
• PubChem ID: 121598245
• Update Time: 2025-10-28

4-methyl-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-3-sulfonyl chloride, 4-methyl-5-(3-pyridinyl)-
• 4-methyl-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-sulfonyl chloride

• MDL： MFCD26089737
• Inchi： 1S/C8H7ClN4O2S/c1-13-7(6-3-2-4-10-5-6)11-12-8(13)16(9,14)15/h2-5H,1H3
• InChI Key： DVPZHZLTVVVJEK-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CN=C2)N(C)C(S(Cl)(=O)=O)=N1

Additional information on 4-methyl-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-sulfonyl chloride

Professional Introduction to 4-methyl-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-sulfonyl chloride (CAS No. 1565370-51-5) in Modern Chemical and Pharmaceutical Research

The compound 4-methyl-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-sulfonyl chloride (CAS No. 1565370-51-5) represents a significant advancement in the field of heterocyclic chemistry and pharmaceutical development. As a specialized sulfonyl chloride derivative of a 1,2,4-triazole core, this molecule has garnered considerable attention due to its versatile structural features and potential applications in medicinal chemistry. The presence of both a methyl group and a pyridinyl substituent enhances its reactivity, making it a valuable intermediate in the synthesis of biologically active compounds.

In recent years, the exploration of triazole derivatives has expanded dramatically, driven by their remarkable pharmacological properties. The 1,2,4-triazole scaffold is particularly noteworthy for its ability to interact with various biological targets, including enzymes and receptors. The introduction of a sulfonyl chloride group at the 3-position not only modifies the electronic properties of the molecule but also facilitates further functionalization through nucleophilic substitution reactions. This feature is particularly useful in drug discovery pipelines where selective modifications are essential for optimizing potency and selectivity.

One of the most compelling aspects of 4-methyl-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-sulfonyl chloride is its potential as a building block for the development of novel therapeutic agents. The pyridinyl moiety, known for its ability to enhance binding affinity and metabolic stability, plays a crucial role in designing molecules with improved pharmacokinetic profiles. Furthermore, the sulfonamide moiety is widely recognized for its role in medicinal chemistry due to its bioisosteric properties with carboxylic acids and amides, which can be leveraged to improve solubility and binding interactions.

Recent studies have highlighted the utility of this compound in the synthesis of kinase inhibitors. Kinases are key enzymes involved in numerous cellular processes, making them attractive targets for therapeutic intervention. The triazole ring in 4-methyl-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-sulfonyl chloride can be incorporated into kinase inhibitors to modulate their activity through precise interactions with ATP-binding pockets. Additionally, the sulfonyl chloride group provides a reactive handle for further derivatization, allowing chemists to fine-tune the properties of these inhibitors.

The integration of computational methods has further enhanced the understanding of how 4-methyl-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-sulfonyl chloride behaves in biological systems. Molecular docking studies have revealed that this compound can effectively bind to various protein targets with high affinity. These studies not only predict potential drug candidates but also provide insights into structure-function relationships that can guide future synthetic efforts. The combination of experimental data and computational modeling has become indispensable in modern drug discovery.

Another area where this compound has shown promise is in the development of antimicrobial agents. The rise of antibiotic-resistant pathogens has necessitated the discovery of novel antimicrobial compounds with unique mechanisms of action. The structural features of 4-methyl-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-sulfonyl chloride make it an ideal candidate for designing molecules that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary experiments have demonstrated its efficacy against certain bacterial strains, underscoring its potential as an antimicrobial agent.

The synthetic methodologies employed in producing 4-methyl-5-(pyridin-3-y)-4H -1 ,2 , 4 -triazole - 3 - sulfonyl chloride are also worth mentioning. The synthesis typically involves multi-step reactions starting from commercially available precursors such as pyridine derivatives and triazole compounds. Advanced catalytic systems have been employed to improve yields and reduce reaction times without compromising purity. These advancements in synthetic chemistry are critical for ensuring that pharmaceutical intermediates like this one can be produced efficiently on an industrial scale.

The safety profile of CAS No 1565370 - 51 - 5 is another important consideration in its application within pharmaceutical research. While sulfonyl chlorides can pose challenges during handling due to their reactivity with nucleophiles and moisture sensitivity, appropriate protocols can mitigate these risks effectively. Proper storage conditions and handling procedures ensure that researchers can work safely with this compound while maintaining its integrity throughout various synthetic processes.

In conclusion, 4 - methyl - 5 -( pyridin - 3 - y ) - 4 H - 1 , 2 , 4 - triazole - 3 - sulfonyl chloride represents a significant contribution to modern chemical biology and drug discovery efforts . Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules targeting various diseases . As research continues into new therapeutic agents, CAS No .1565370 -51 - 5 will undoubtedly play an important role in shaping future developments within pharmaceutical science .